Cas no 2171961-64-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid
• CAS No: 2171961-64-9
• MF: C₂₄H₂₇NO₆
• MW: 425.4742872715
• CID: 6452514
• PubChem ID: 165604044
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid
• EN300-1556583
• 2171961-64-9

• Inchi： 1S/C24H27NO6/c1-24(2,14-21(26)27)25(13-12-22(28)30-3)23(29)31-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,26,27)
• InChI Key： FDGLAJFYEIQWID-UHFFFAOYSA-N
• SMILES： O(C(N(CCC(=O)OC)C(C)(C)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 425.18383758g/mol
• Monoisotopic Mass: 425.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.1Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic Acid (CAS No. 2171961-64-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid, with the CAS number 2171961-64-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid is composed of a central carbon chain substituted with various functional groups. The presence of a fluorene group, specifically (9H-fluoren-9-yl)methoxycarbonyl, contributes to the compound's hydrophobicity and stability, making it a valuable scaffold for further derivatization and study. Additionally, the amine and carboxylic acid functionalities provide opportunities for interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-(({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid make it a promising candidate for further investigation in this context. Specifically, the combination of a fluorene-based moiety and amine functionalities suggests potential applications in the design of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both carboxylic acid and amine groups allows for easy conjugation with other pharmacophores, enabling the synthesis of hybrid compounds that may exhibit enhanced biological activity. This flexibility has made 3-(({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid a subject of interest in medicinal chemistry research.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorene group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorene derivatives into complex molecules with increasing efficiency. This has opened up new avenues for the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The fluorine atom can significantly influence the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity. In the case of 3-(({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxopropyl)amino)-3-methylbutanoic acid, the fluorene group is expected to enhance these properties, making it an attractive candidate for further development.

The potential applications of this compound extend beyond its use as a synthetic intermediate. Preliminary studies suggest that it may have inhibitory effects on certain enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases that are overexpressed in cancer cells. This has led to investigations into its potential as an anticancer agent.

The development of kinase inhibitors has been a major focus in pharmaceutical research due to the critical role that kinases play in cell signaling pathways. Many approved drugs target kinases to treat conditions such as cancer and inflammation. The unique structure of 3-(({(9H-fluoren-9-yl)methoxycarbonyl}(3-methoxy-3-oxypropyl)amino)-3-methylbutanoic acid positions it as a valuable tool for discovering new inhibitors with improved efficacy and reduced side effects.

In addition to its potential as an anticancer agent, this compound may also have applications in treating other diseases associated with abnormal kinase activity. For example, chronic inflammatory diseases often involve dysregulated kinase signaling pathways. By targeting these pathways, compounds like 3-(({(9H-fluoren--methylbutanoic acid) could offer new therapeutic strategies.

The synthesis and characterization of this compound have been facilitated by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have enabled researchers to confirm the structure and purity of synthetic intermediates, ensuring that subsequent studies are based on high-quality materials.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its synthesis and exploring its biological activity. Collaborative efforts between synthetic chemists and biologists are likely to yield novel derivatives with enhanced therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds like 2171961_64_9) will play an increasingly important role in drug discovery.

In conclusion, 3-(({(9H-fluoren--methylbutanoic acid (CAS No. 2171961_64_9)) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges but also opportunities for innovation in drug design. As research progresses, this compound is expected to contribute valuable insights into the development of new therapeutic agents targeting various diseases.